MPP+ iodide
MPP+ iodide
Dopaminergic selective neurotoxin. Active MPTP metabolite. Interferes with oxidative phosphorylation and induces mitochondrial dysfunction. Deplete cellular ATP. Shows Parkinson effects in vivo.
MPP+ is an active metabolite of MPTP, a neurotoxin used to cause selective destruction of dopaminergic neurons in animal models of parkinsonism. MPP+ induces neurotoxicity primarily by inhibiting complex I of the mitochondrial electron transport chain, resulting in ATP depletion and increased oxidative stress. The key features of different neurotoxic models of Parkinson’s disease, including the MPTP model, have been detailed.
MPP MPP The key features of different neurotoxic models of Parkinson’s disease, including the MPTP model, have been detailed.
MPP+ is an active metabolite of MPTP, a neurotoxin used to cause selective destruction of dopaminergic neurons in animal models of parkinsonism. MPP+ induces neurotoxicity primarily by inhibiting complex I of the mitochondrial electron transport chain, resulting in ATP depletion and increased oxidative stress. The key features of different neurotoxic models of Parkinson’s disease, including the MPTP model, have been detailed.
MPP MPP The key features of different neurotoxic models of Parkinson’s disease, including the MPTP model, have been detailed.
Brand Name:
Vulcanchem
CAS No.:
36913-39-0
VCID:
VC21117998
InChI:
InChI=1S/C12H12N.HI/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11;/h2-10H,1H3;1H/q+1;/p-1
SMILES:
C[N+]1=CC=C(C=C1)C2=CC=CC=C2.[I-]
Molecular Formula:
C12H12IN
Molecular Weight:
297.13 g/mol
MPP+ iodide
CAS No.: 36913-39-0
Cat. No.: VC21117998
Molecular Formula: C12H12IN
Molecular Weight: 297.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dopaminergic selective neurotoxin. Active MPTP metabolite. Interferes with oxidative phosphorylation and induces mitochondrial dysfunction. Deplete cellular ATP. Shows Parkinson effects in vivo. MPP+ is an active metabolite of MPTP, a neurotoxin used to cause selective destruction of dopaminergic neurons in animal models of parkinsonism. MPP+ induces neurotoxicity primarily by inhibiting complex I of the mitochondrial electron transport chain, resulting in ATP depletion and increased oxidative stress. The key features of different neurotoxic models of Parkinson’s disease, including the MPTP model, have been detailed. MPP MPP The key features of different neurotoxic models of Parkinson’s disease, including the MPTP model, have been detailed. |
|---|---|
| CAS No. | 36913-39-0 |
| Molecular Formula | C12H12IN |
| Molecular Weight | 297.13 g/mol |
| IUPAC Name | 1-methyl-4-phenylpyridin-1-ium;iodide |
| Standard InChI | InChI=1S/C12H12N.HI/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11;/h2-10H,1H3;1H/q+1;/p-1 |
| Standard InChI Key | RFDFRDXIIKROAI-UHFFFAOYSA-M |
| SMILES | C[N+]1=CC=C(C=C1)C2=CC=CC=C2.[I-] |
| Canonical SMILES | C[N+]1=CC=C(C=C1)C2=CC=CC=C2.[I-] |
| Appearance | Assay:≥98%A solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator